Cas no 104778-02-1 (9H-Carbazole,1,2,8-trimethoxy-6-methyl-)

• Product Name: 9H-Carbazole,1,2,8-trimethoxy-6-methyl-
• CAS No: 104778-02-1
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 139715
• Update Time: 2024-03-01

9H-Carbazole,1,2,8-trimethoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole,1,2,8-trimethoxy-6-methyl-
• Murrayastine
• 9H-Carbazole, 1,2,8-trimethoxy-6-methyl-

• Inchi： 1S/C16H17NO3/c1-9-7-11-10-5-6-12(18-2)16(20-4)15(10)17-14(11)13(8-9)19-3/h5-8,17H,1-4H3
• InChI Key： OLQWUZUMRBBFFC-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C=C2OC)C2=C1C(OC)=C(OC)C=C2

Computed Properties

• Exact Mass: 270.11308
• Monoisotopic Mass: 271.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.5A^2
• XLogP3: 2.449

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• Boiling Point: 460.5±40.0 °C(Predicted)
• PSA: 40.58
• pka: 16.87±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles